Cas no 1872491-56-9 (2H-1,2,3-Triazole-4-methanol, α-(2-amino-1,1-dimethylethyl)-2-methyl-)

• Product Name: 2H-1,2,3-Triazole-4-methanol, α-(2-amino-1,1-dimethylethyl)-2-methyl-
• CAS No: 1872491-56-9
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 5285952
• Update Time: 2025-07-22

2H-1,2,3-Triazole-4-methanol, α-(2-amino-1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-methanol, α-(2-amino-1,1-dimethylethyl)-2-methyl-

• Inchi： 1S/C8H16N4O/c1-8(2,5-9)7(13)6-4-10-12(3)11-6/h4,7,13H,5,9H2,1-3H3
• InChI Key： IHJJBLZJXICLNM-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C)N=1)(O)C(C)(C)CN

Additional information on 2H-1,2,3-Triazole-4-methanol, α-(2-amino-1,1-dimethylethyl)-2-methyl-

Professional Introduction to Compound with CAS No. 1872491-56-9 and Product Name: 2H-1,2,3-Triazole-4-methanol, α-(2-amino-1,1-dimethylethyl)-2-methyl

The compound with the CAS number 1872491-56-9 and the product name 2H-1,2,3-Triazole-4-methanol, α-(2-amino-1,1-dimethylethyl)-2-methyl represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the triazole class of heterocyclic compounds, which have garnered considerable attention due to their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a triazole ring and a hydroxymethyl group, make it a promising candidate for further exploration in drug discovery and development.

Recent studies have highlighted the potential of triazole derivatives as scaffolds for novel therapeutic agents. The triazole moiety is known for its ability to enhance binding affinity and selectivity towards various biological targets. In particular, the combination of a hydroxymethyl group at the 4-position of the triazole ring and an α-(2-amino-1,1-dimethylethyl)-2-methyl substituent at the α-position provides a unique structural framework that could modulate enzyme activity and receptor interactions. This configuration has been observed to exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of 2H-1,2,3-Triazole-4-methanol, α-(2-amino-1,1-dimethylethyl)-2-methyl may exhibit inhibitory effects on enzymes involved in inflammatory pathways. The triazole ring has been shown to interact with key residues in target proteins, leading to potent modulation of enzyme activity. This mechanism is particularly relevant in the context of chronic inflammatory diseases, where precise regulation of enzymatic pathways is crucial.

In addition to its anti-inflammatory potential, this compound has shown promise in preliminary studies as a precursor for more complex pharmacophores. The presence of both a hydroxymethyl group and an α-(2-amino-1,1-dimethylethyl)-2-methyl substituent allows for further chemical modification, enabling the synthesis of analogs with tailored biological activities. Such modifications are essential for optimizing drug efficacy while minimizing side effects. The versatility of this compound makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutics.

The synthesis of 2H-1,2,3-Triazole-4-methanol, α-(2-amino-1,1-dimethylethyl)-2-methyl involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the triazole ring is typically achieved through cycloaddition reactions between azides and alkynes, a process that has been refined over several decades. The subsequent functionalization at the 4-position with a hydroxymethyl group and at the α-position with an α-(2-amino-1,1-dimethylethyl)-2-methyl substituent requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have made these synthetic routes more efficient and environmentally sustainable.

Evaluation of the pharmacological properties of this compound has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in inflammatory responses. The binding affinity and selectivity observed in these assays suggest that this compound may serve as a lead molecule for developing new anti-inflammatory drugs. Furthermore, preliminary in vivo studies have shown promising results in animal models of inflammation, indicating potential therapeutic efficacy comparable to existing treatments.

The development of novel pharmaceuticals relies heavily on understanding structure-activity relationships (SAR). The unique structural features of 1872491-56-9, including the triazole ring, hydroxymethyl group, and α-(2-amino-1,1-dimethylethyl)-2-methyl substituent, provide valuable insights into how these elements contribute to biological activity. Computational modeling techniques have been employed to predict how these structural features interact with biological targets at the molecular level. These insights are crucial for guiding further chemical modifications aimed at improving drug potency and selectivity.

As research in pharmaceutical chemistry continues to evolve, compounds like 1872491-56-9 are expected to play a pivotal role in discovering new treatments for various diseases. The triazole scaffold offers a rich platform for innovation due to its versatility and well-documented biological activity. By leveraging advances in synthetic chemistry and computational biology, scientists are poised to unlock new therapeutic possibilities derived from this class of compounds. The journey from laboratory discovery to clinical application is long and complex but holds immense promise for improving human health.

In conclusion,1872491-56-9 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a promising candidate for further exploration as a lead molecule for novel therapeutics. The combination of a triazole ring, a hydroxymethyl group, and an α-(2-amino-1,1-dimethylethyl)-2-methyl substituent provides a rich foundation for developing drugs with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound,1872491-56-9 is likely to remain at the forefront of pharmaceutical innovation.